4-chloro-5-(3-(hydroxymethyl)azetidin-1-yl)pyridazin-3(2H)-one

Specification

• CAS No.: 2091618-10-7
• Molecular Formula: C8H10ClN3O2
• Molecular Weight: 215.64 g/mol
• IUPAC Name: 5-chloro-4-[3-(hydroxymethyl)azetidin-1-yl]-1H-pyridazin-6-one
• Standard InChI: InChI=1S/C8H10ClN3O2/c9-7-6(1-10-11-8(7)14)12-2-5(3-12)4-13/h1,5,13H,2-4H2,(H,11,14)
• Standard InChI Key: SOMGSULJUXATFE-UHFFFAOYSA-N
• SMILES: C1C(CN1C2=C(C(=O)NN=C2)Cl)CO
• Canonical SMILES: C1C(CN1C2=C(C(=O)NN=C2)Cl)CO

Introduction

4-Chloro-5-(3-(hydroxymethyl)azetidin-1-yl)pyridazin-3(2H)-one is a heterocyclic compound belonging to the pyridazine class, which is known for its diverse biological activities. This compound features a pyridazine ring with a chloro substituent at position 4 and an azetidine ring attached at position 5, further modified with a hydroxymethyl group. The presence of these functional groups contributes to its potential applications in medicinal chemistry.

Synthesis

The synthesis of 4-Chloro-5-(3-(hydroxymethyl)azetidin-1-yl)pyridazin-3(2H)-one typically involves multi-step organic reactions. These processes often include the formation of the pyridazine core followed by the introduction of the azetidine and hydroxymethyl groups. The specific conditions, such as temperature and solvent choice, are critical for achieving the desired product yield and purity.

Biological Activities

Pyridazine derivatives, including 4-Chloro-5-(3-(hydroxymethyl)azetidin-1-yl)pyridazin-3(2H)-one, are known for their diverse biological activities. These compounds can exhibit antibacterial, antifungal, anti-inflammatory, anticancer, and antihypertensive properties, among others. The azetidine ring and hydroxymethyl group may enhance the compound's interaction with biological targets, such as enzymes or receptors, potentially acting as agonists or antagonists.

Applications in Medicinal Chemistry